Cas no 827026-23-3 (Methanone, [3-(ethylthio)-4-(methylamino)phenyl]phenyl-)

• Product Name: Methanone, [3-(ethylthio)-4-(methylamino)phenyl]phenyl-
• CAS No: 827026-23-3
• MF: C₁₆H₁₇NOS
• MW: 271.377282857895
• CID: 686444
• PubChem ID: 11277273
• Update Time: 2025-04-19

Methanone, [3-(ethylthio)-4-(methylamino)phenyl]phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, [3-(ethylthio)-4-(methylamino)phenyl]phenyl-
• [3-ethylsulfanyl-4-(methylamino)phenyl]-phenylmethanone
• 827026-23-3
• DTXSID40460987

• Inchi： 1S/C16H17NOS/c1-3-19-15-11-13(9-10-14(15)17-2)16(18)12-7-5-4-6-8-12/h4-11,17H,3H2,1-2H3
• InChI Key： MHZZLWOYTDWLBI-UHFFFAOYSA-N
• SMILES： S(CC)C1C=C(C(C2C=CC=CC=2)=O)C=CC=1NC

Computed Properties

• Exact Mass: 271.10308534g/mol
• Monoisotopic Mass: 271.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 54.4Ų